N-(3,5-dichlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide
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Description
N-(3,5-dichlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C16H13Cl2F2NO2 and its molecular weight is 360.18. The purity is usually 95%.
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Scientific Research Applications
1. Potential Pesticide Applications
N-derivatives of similar compounds, including 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-fluorophenyl)acetamide and related substances, have been characterized as potential pesticides. Their properties were examined through X-ray powder diffraction, providing insights into their structural and potential pesticidal applications (Olszewska, Tarasiuk, & Pikus, 2011).
2. Spectroscopic Studies
Spectroscopic studies on N-(j, k-Dichlorophenyl)- and N-(j, k-Dimethylphenyl)-acetamides, which are similar to N-(3,5-dichlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide, have been conducted. These studies involved analyzing the influence of Cl and methyl substitution on the chemical shifts of aromatic protons and carbon atoms (Gowda & Gowda, 2007).
3. Cometabolism and Environmental Impact
Research on dimethylphenols, closely related to the compound , demonstrated their cometabolism by specific bacterial strains. This study has implications for understanding the environmental impact and degradation pathways of such compounds (Pieper, Stadler-Fritzsche, Knackmuss, & Timmis, 1995).
4. Reaction Kinetics
Studies on the transesterification of compounds similar to this compound, like 3,5-dimethylphenolate/3,5-dimethylphenyl esters, provide insights into reaction kinetics and behaviors in various solvents (Jackman, Petrei, & Smith, 1991).
5. Quantum Chemical and Spectroscopic Analysis
Quantum chemical and spectroscopic investigations have been conducted on N-(2,4-Dimethylphenyl)-2,2-dichloroacetamide and N-(3,5-dimethylphenyl)-2,2-dichloroacetamide. These studies, focusing on molecular structure and vibrational characteristics, are pertinent to understanding the properties of the compound of interest (Arjunan, Kalaivani, Sakiladevi, Carthigayan, & Mohan, 2012).
Properties
IUPAC Name |
N-(3,5-dichlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2F2NO2/c1-9-3-10(2)5-14(4-9)23-16(19,20)15(22)21-13-7-11(17)6-12(18)8-13/h3-8H,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INLIHGOXCIHUKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC(C(=O)NC2=CC(=CC(=C2)Cl)Cl)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.